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Compound of Interest

Compound Name: Mometasone-d5

Cat. No.: B12418688 Get Quote

Technical Guide: Mometasone-d5
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Mometasone-d5, a deuterated analog of

Mometasone. Given that safety and biological data for Mometasone-d5 are not extensively

published, this guide leverages the comprehensive information available for Mometasone and

Mometasone Furoate as a primary reference. The primary application of Mometasone-d5 is as

an internal standard in analytical and bioanalytical assays for the quantification of

Mometasone.

Physicochemical Properties
The physicochemical properties of Mometasone-d5 are expected to be very similar to those of

Mometasone, with a key difference in molecular weight due to the presence of five deuterium

atoms.
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Property Value Source

Analyte Name Mometasone-d5 [1]

Molecular Formula C₂₂H₂₃D₅Cl₂O₄ [1]

Molecular Weight 432.39 g/mol [1]

Appearance White to off-white solid [2]

Melting Point 218-220 °C (Mometasone) [2]

Solubility Practically insoluble in water

LogP 2.1 (Mometasone)

Toxicological Data
Toxicological data for Mometasone-d5 is not readily available. The following data for

Mometasone and Mometasone Furoate formulations are provided as a reference.

Test Result Species Formulation

Acute Oral Toxicity

(LD50)
> 2,000 mg/kg Rat Mometasone

Acute Oral Toxicity

(LD50)
3,130 mg/kg Rat

Formoterol (in

combination)

Acute Inhalation

Toxicity (LC50)
> 3.3 mg/L (4 h) Rat

Mometasone Cream

Formulation

Reproductive Toxicity

May damage the

unborn child.

Suspected of

damaging fertility.

Not specified

Mometasone

Ointment/Cream

Formulation

Safety and Handling
Handling:
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Handle in accordance with good industrial hygiene and safety practices.

Avoid contact with skin and eyes.

Avoid formation of dust and aerosols.

Use in a well-ventilated place.

Wear suitable protective clothing, gloves, and eye/face protection.

Storage:

Store in a tightly closed container in a cool, well-ventilated place.

Keep away from heat and sources of ignition.

Store locked up.

First Aid Measures:

After Inhalation: Remove to fresh air. Seek medical attention if symptoms persist.

After Skin Contact: Wash off with soap and plenty of water.

After Eye Contact: Rinse cautiously with water for several minutes.

After Swallowing: Do NOT induce vomiting. Rinse mouth and seek medical attention.

Mechanism of Action
Mometasone, the parent compound of Mometasone-d5, is a synthetic corticosteroid with anti-

inflammatory, antipruritic, and vasoconstrictive properties. Its mechanism of action involves

diffusing across cell membranes and binding to glucocorticoid receptors (GR) in the cytoplasm.

This complex then translocates to the nucleus, where it modulates gene expression by binding

to glucocorticoid response elements (GREs). This leads to the upregulation of anti-

inflammatory proteins and the downregulation of pro-inflammatory mediators such as

cytokines, chemokines, and enzymes like COX-2.
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Mometasone furoate has a high binding affinity for the human glucocorticoid receptor, which is

approximately 12 times that of dexamethasone.
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Caption: Mometasone's mechanism of action.

Experimental Protocols
Detailed experimental protocols for Mometasone-d5 are not provided in the searched

literature. However, based on the applications of deuterated standards, a general workflow for

its use in a quantitative LC-MS/MS bioanalytical assay can be described.

General Workflow for Quantification of Mometasone
using Mometasone-d5
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Caption: Bioanalytical workflow using Mometasone-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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